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Compound of Interest

Compound Name: Lansoprazole sulfide-13C6

Cat. No.: B12369811

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical profile of Lansoprazole
sulfide-13C6, a stable isotope-labeled internal standard crucial for quantitative bioanalytical
studies. This document outlines the expected data from a Certificate of Analysis, details the
experimental protocols for its characterization, and presents a visual representation of the
quality control workflow.

Quantitative Data Summary

The following tables summarize the typical quantitative data expected for a batch of
Lansoprazole sulfide-13C6, ensuring its identity, purity, and quality for research and
development applications.

Table 1: Physical and Chemical Properties
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Property Specification

Appearance White to off-white solid
Molecular Formula C1013C6H14F3N30S

Molecular Weight 359.36 g/mol

Melting Point 147.0to 151.0 °C

Solubility Soluble in DMSO and Methanol

Table 2: Analytical Data

Analysis Method Specification
Chemical Purity (HPLC) HPLC-UV = 98.0%][1]

Isotopic Purity Mass Spectrometry =>99%

Identity (*H NMR) 1H NMR Conforms to structure
Identity (13C NMR) 13C NMR Conforms to structure
Identity (Mass Spec) HRMS Conforms to structure
Residual Solvents GC-HS Meets ICH Q3C limits
Water Content Karl Fischer Titration <0.5%

Experimental Protocols

Detailed methodologies for the key analytical techniques used to characterize Lansoprazole
sulfide-13C6 are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is for the determination of the chemical purity of Lansoprazole sulfide-13C6 and
the separation of related impurities.
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 Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

e Column: C18 stationary phase, 250 mm length, 4.6 mm internal diameter, 5 um particle size.

[2]
e Mobile Phase A: 0.1% Formic acid in water.[2]
o Mobile Phase B: Acetonitrile.[2]

o Gradient Program:

Time (min) % Mobile Phase B
0.0 10
10.0 10
50.0 90
51.0 10
| 60.0 | 10 |

e Flow Rate: 1.0 mL/min.[2][3]

e Column Temperature: 25°C.[2]

o Detection Wavelength: 260 nm.[2][3]
e Injection Volume: 10 pL.

o Sample Preparation: The sample is dissolved in the mobile phase to a suitable
concentration.[4]

Mass Spectrometry (MS) for Identity and Isotopic Purity

High-resolution mass spectrometry is employed to confirm the molecular weight and determine
the isotopic enrichment of Lansoprazole sulfide-13C6.
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 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled to a liquid chromatograph.

 lonization Mode: Electrospray lonization (ESI), positive mode.
e Mass Analyzer: Operated in full scan mode to acquire accurate mass data.

o Expected Molecular lon: The protonated molecular ion [M+H]* is expected at m/z 360.09,
which is 6 Da higher than the unlabeled Lansoprazole sulfide due to the six 13C atoms.

 |sotopic Purity Assessment: The relative intensities of the M+0 to M+6 peaks are measured
to calculate the percentage of the fully labeled compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

1H and 13C NMR spectroscopy are used to confirm the chemical structure of Lansoprazole
sulfide-13C6.

e Instrumentation: A 400 MHz or higher field NMR spectrometer.

o Sample Preparation: 5-25 mg of the sample is dissolved in 0.6-0.7 mL of a suitable
deuterated solvent, such as DMSO-de.[5] The solution should be free of particulate matter.[6]

* 'H NMR: The spectrum should be consistent with the proton chemical shifts and coupling
patterns expected for the Lansoprazole sulfide structure.

e 13C NMR: The spectrum will show signals corresponding to the carbon atoms in the
molecule. The six signals for the benzimidazole ring carbons will be present, with chemical
shifts typically observed in the aromatic region for this heterocyclic system.[7][8][9][10] Due
to the 13C enrichment, these signals will be significantly enhanced.

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis and
quality control of Lansoprazole sulfide-13C6.
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Chemical Synthesis of
Lansoprazole sulfide-13C6

:

Purification
(e.g., Crystallization, Chromatography)

Qu%ity Control Analysis

Batch Sampling

b

HPLC Analysis
(Purity)

Mass Spectrometry NMR Spectroscopy Other Tests
(Identity & Isotopic Purity) (Structure Confirmation) (Water Content, Residual Solvents)

roduct Releas

P> Certificate of Analysis <&
Generation

:

Final Product Release

Click to download full resolution via product page

Caption: Quality control workflow for Lansoprazole sulfide-13C6.
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Caption: Relationship between analytical techniques and information obtained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lansoprazole Sulfide-13C6: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12369811#lansoprazole-sulfide-13c6-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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